2-((4-fluorophenyl)thio)-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C13H9FN4O3S/c14-8-1-3-9(4-2-8)22-7-11(19)16-13-18-17-12(20-13)10-5-6-15-21-10/h1-6H,7H2,(H,16,18,19)
• InChI Key: KEDAUKMZOGRYSS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)SCC(=O)NC2=NN=C(O2)C3=CC=NO3
• Molecular Formula: C13H9FN4O3S
• Molecular Weight: 320.30 g/mol

Description

2-((4-fluorophenyl)thio)-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

Antimicrobial Agents

A study by Parikh and Joshi (2014) synthesized a series of 2-mercapto-5-phenyl-1,3,4-oxadiazole derivatives, which upon reaction with different phenyl acetamide derivatives, including those with fluorine atoms, resulted in compounds exhibiting significant antimicrobial properties. These compounds were tested against a range of Gram-positive and Gram-negative bacteria, as well as fungi, showing that the presence of fluorine atoms notably enhanced their antimicrobial efficacy Parikh & Joshi, 2014.

Anticancer Screening

Abu-Melha (2021) conducted a study on N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds, synthesized through heterocyclization. These compounds were evaluated for their cytotoxic activities against various cancer cell lines, demonstrating potent cytotoxic results, especially against breast cancer Abu-Melha, 2021.

Antifungal and Apoptotic Effects

Çavușoğlu, Yurttaş, and Cantürk (2018) explored the synthesis of triazole-oxadiazole compounds for their antifungal and apoptotic effects against various Candida species. They identified specific compounds as potent antifungals, also noting their non-toxic nature against healthy cells, which underscores their potential as safe antifungal agents Çavușoğlu, Yurttaş, & Cantürk, 2018.

Anti-inflammatory Activity

Sunder and Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide and evaluated them for anti-inflammatory activity. Their findings revealed significant anti-inflammatory effects for certain derivatives, suggesting potential applications in treating inflammation-related conditions Sunder & Maleraju, 2013.